Cas no 171284-84-7 ((3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione)

• Product Name: (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione
• CAS No: 171284-84-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD26940122
• CID: 1028838
• PubChem ID: 10997947
• Update Time: 2025-10-24

(3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione
• (3R,7aS)-3-tert-butyl-3,6,7,7a-tetrahydropyrrolo[1,2-c][1,3]oxazole-1,5-dione
• (3R,7aS)-3-tert-butyldihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione
• (3R,7AS)-3-(TERT-BUTYL)DIHYDRO-1H,3H-PYRROLO[1,2-C]OXAZOLE-1,5(6H)-DIONE
• (3R,7AS)-3-(t-Butyl)dihydro-1H,3H-pyrrolo[1,2-c]oxazole-1,5(6H)-dione
• (3r,7as)-3-tert-butyl dihydropyrrolo[1,2-c]oxazole-1,5(3h,6h)-dione
• DTXSID10451261
• CHEMBL397977
• MFCD26940122
• AKOS022172243
• SCHEMBL15450153
• 171284-84-7
• (3R,7aS)-3-tert-Butyldihydro-1H-pyrrolo(1,2-C)oxazole-1,5(6H)-dione
• CS-0148049
• EC 810-392-2

• MDL： MFCD26940122
• Inchi： 1S/C10H15NO3/c1-10(2,3)9-11-6(8(13)14-9)4-5-7(11)12/h6,9H,4-5H2,1-3H3/t6-,9+/m0/s1
• InChI Key： XKHXNEYLUYSDJF-IMTBSYHQSA-N
• SMILES： O1C([C@@H]2CCC(N2[C@H]1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.7 g/l) (25 º C),

(3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione Security Information

• Storage Condition：Sealed in dry,2-8°C(BD258812)

Additional information on (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione

Introduction to (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione (CAS No. 171284-84-7)

CAS No.171284-84-7 refers to a specialized heterocyclic compound belonging to the dihydropyrrolooxazole class. This compound, formally known as (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of a tert-butyl group at the 3-position and the specific stereochemistry at the 3R and 7aS positions contribute to its distinct chemical properties, making it a subject of interest for further research and development.

The compound's structure consists of a fused system of a dihydropyrrole and an oxazole ring, which is a common motif in biologically active molecules. The dihydropyrrole core is particularly relevant in the design of pharmacophores targeting various therapeutic areas. Recent studies have highlighted the importance of such fused heterocycles in drug discovery, emphasizing their role in modulating enzyme activity and receptor binding. The dihydropyrrolo[1,2-c]oxazole scaffold has shown promise in several preclinical models, particularly in the inhibition of enzymes involved in inflammatory pathways.

In the context of modern pharmaceutical research, this compound represents an excellent example of how structural modifications can lead to enhanced biological activity. The tert-butyl substituent at the 3-position not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. These attributes are crucial for optimizing drug-like properties, ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) in vivo. Furthermore, the stereochemistry at the 3R and 7aS positions is critical for maintaining high affinity for biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have suggested that (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione interacts favorably with several key enzymes implicated in diseases such as cancer and neurodegeneration. For instance, preliminary data indicate that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). The ability to modulate COX-2 activity could have therapeutic implications in managing chronic inflammatory conditions.

The synthesis of this compound has been a focus of synthetic organic chemists due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to achieve high yields and enantiomeric purity. However, recent innovations in catalytic methods have simplified some synthetic pathways while maintaining or even improving efficiency. Transition metal-catalyzed reactions have been particularly useful in constructing the fused heterocyclic system without excessive functional group manipulations.

From a pharmacological perspective, (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione exhibits several promising characteristics that make it an attractive candidate for further development. Its molecular weight and lipophilicity profile are within optimal ranges for oral bioavailability. Additionally, preliminary toxicological studies suggest that the compound is well-tolerated at moderate doses in animal models. These findings are encouraging for advancing towards clinical trials where safety remains a paramount concern.

The field of medicinal chemistry continues to evolve with new methodologies and technologies emerging regularly. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have revolutionized how novel compounds are discovered and optimized. In this regard, CAS No.171284-84-7 serves as a valuable scaffold for exploring new therapeutic interventions. By leveraging existing knowledge about similar heterocyclic compounds, (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione could potentially lead to breakthroughs in treating conditions that are currently challenging to manage effectively.

In conclusion, (3R,7aS)-3-(tert-Butyl)dihydropyrrolo[1,2-c]oxazole-1,5(3H,6H)-dione represents a significant advancement in medicinal chemistry research due to its unique structural features and potential biological activities. Its synthesis remains an intriguing challenge for organic chemists while offering numerous opportunities for therapeutic development. As our understanding of disease mechanisms continues to grow, CAS No.171284-84-7 may play a pivotal role in designing next-generation therapeutics that address unmet medical needs.